1,3-benzothiazol-2-yl[(4-methoxyphenyl)hydrazono]acetonitrile

• IUPAC Name: (2E)-N-(4-methoxyanilino)-1,3-benzothiazole-2-carboximidoyl cyanide
• InChI: InChI=1S/C16H12N4OS/c1-21-12-8-6-11(7-9-12)19-20-14(10-17)16-18-13-4-2-3-5-15(13)22-16/h2-9,19H,1H3/b20-14+
• InChI Key: QYOOMOZQEJNRKP-XSFVSMFZSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NN=C(C#N)C2=NC3=CC=CC=C3S2
• Isomeric SMILES: COC1=CC=C(C=C1)N/N=C(\C#N)/C2=NC3=CC=CC=C3S2
• Molecular Formula: C16H12N4OS
• Molecular Weight: 308.4 g/mol

Description

1,3-benzothiazol-2-yl[(4-methoxyphenyl)hydrazono]acetonitrile is a chemical compound that has been extensively studied for its various properties. It is a heterocyclic compound that has been synthesized using various methods. This compound has been found to have potential applications in scientific research due to its unique mechanism of action and its ability to interact with various biological systems.

Mechanism of Action

The mechanism of action of 1,3-benzothiazol-2-yl[(4-methoxyphenyl)hydrazono]acetonitrile is not fully understood. However, it has been found to interact with various biological systems such as enzymes, proteins, and DNA. This compound has been shown to inhibit the activity of certain enzymes and to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
1,3-benzothiazol-2-yl[(4-methoxyphenyl)hydrazono]acetonitrile has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase. It has also been shown to induce apoptosis in cancer cells. This compound has been found to have potential applications in the treatment of various diseases such as Alzheimer's disease and cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 1,3-benzothiazol-2-yl[(4-methoxyphenyl)hydrazono]acetonitrile in lab experiments include its ability to interact with various biological systems and its potential applications in scientific research. However, the limitations of using this compound in lab experiments include its toxicity and the difficulty in synthesizing it in large quantities.

Future Directions

1,3-benzothiazol-2-yl[(4-methoxyphenyl)hydrazono]acetonitrile has potential applications in various areas of scientific research. Some future directions for research include the development of new synthesis methods for this compound, the investigation of its mechanism of action, and the exploration of its potential applications in the treatment of various diseases. Additionally, further research could be conducted to determine the toxicity of this compound and to investigate its potential applications in other areas of scientific research.
In conclusion, 1,3-benzothiazol-2-yl[(4-methoxyphenyl)hydrazono]acetonitrile is a heterocyclic compound that has been extensively studied for its various properties. It has potential applications in scientific research due to its unique mechanism of action and its ability to interact with various biological systems. Further research is needed to fully understand the potential applications of this compound in scientific research.

Synthesis Methods

The synthesis of 1,3-benzothiazol-2-yl[(4-methoxyphenyl)hydrazono]acetonitrile has been achieved using various methods. One of the methods involves the reaction between 2-aminobenzothiazole and 4-methoxybenzaldehyde in the presence of acetic acid. Another method involves the reaction between 2-aminobenzothiazole and 4-methoxybenzaldehyde in the presence of acetic anhydride. The yield of this compound varies depending on the method used.

Scientific Research Applications

1,3-benzothiazol-2-yl[(4-methoxyphenyl)hydrazono]acetonitrile has been extensively studied for its potential applications in scientific research. It has been found to interact with various biological systems such as enzymes, proteins, and DNA. This compound has been used as a fluorescent probe for the detection of DNA and RNA. It has also been used as a ligand for metal ions and as a catalyst for various reactions.